Cas no 55324-01-1 (Benzene, 1,3-bis(bromomethyl)-2-nitro-)

55324-01-1 structure
Product name:Benzene, 1,3-bis(bromomethyl)-2-nitro-
Benzene, 1,3-bis(bromomethyl)-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,3-bis(bromomethyl)-2-nitro-
- 1,3-bis(bromomethyl)-2-nitrobenzene
- 55324-01-1
- DTXSID80480967
- SCHEMBL2027979
-
- Inchi: InChI=1S/C8H7Br2NO2/c9-4-6-2-1-3-7(5-10)8(6)11(12)13/h1-3H,4-5H2
- InChI Key: XKKGDHHIEJLSHK-UHFFFAOYSA-N
- SMILES: BrCC1=CC=CC(CBr)=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 306.88431
- Monoisotopic Mass: 306.88435g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 43.14
Benzene, 1,3-bis(bromomethyl)-2-nitro- Related Literature
-
Kari Raatikainen,Juhani Huuskonen,Kari Rissanen Dalton Trans. 2011 40 5706
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